Cas no 92716-45-5 (1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 92716-45-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4659912
• Update Time: 2025-10-29

1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1,4-dihydropyrazine-2,3-dione
• 4-cyclohexyl-1H-pyrazine-2,3-dione
• 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C10H14N2O2/c13-9-10(14)12(7-6-11-9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,13)
• InChI Key： PBICJMAECGSKCA-UHFFFAOYSA-N
• SMILES： O=C1C(NC=CN1C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 1
• Topological Polar Surface Area: 49.4

Additional information on 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Research Brief on 1-Cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 92716-45-5): Recent Advances and Applications

1-Cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 92716-45-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its synthesis, utilizing palladium-catalyzed cyclization reactions. This method not only improved yield but also reduced the environmental impact compared to traditional approaches. The compound's structural versatility allows for further derivatization, making it a valuable scaffold for the development of new drug candidates.

In terms of biological activity, 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) highlighted its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with certain protein targets has been investigated using computational docking studies, revealing high binding affinity and selectivity, which could be leveraged for targeted therapy development.

The compound's potential extends beyond therapeutic applications. A recent study in ACS Chemical Biology (2023) explored its use as a chemical probe to investigate cellular signaling pathways. By incorporating fluorescent tags, researchers were able to track its distribution and interaction within live cells, providing valuable insights into its mechanism of action. This approach opens new avenues for understanding the compound's role in modulating biological processes at the molecular level.

Despite these promising developments, challenges remain in the clinical translation of 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's unique chemical properties and diverse biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical industries.

In conclusion, 1-cyclohexyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 92716-45-5) represents a versatile and promising compound with significant potential in drug discovery and chemical biology. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and translating laboratory findings into clinical benefits.